Cas no 2034252-56-5 (1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea)
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea
-
- Inchi: 1S/C19H16F3N3O4/c20-19(21,22)13-8-4-5-9-14(13)23-17(27)24-15(12-6-2-1-3-7-12)10-25-16(26)11-29-18(25)28/h1-9,15H,10-11H2,(H2,23,24,27)
- InChI Key: SCTYUQABJNCPNA-UHFFFAOYSA-N
- SMILES: N(C(C1=CC=CC=C1)CN1C(=O)COC1=O)C(NC1=CC=CC=C1C(F)(F)F)=O
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6514-6283-2μmol |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-5μmol |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-10μmol |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-20μmol |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-1mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-2mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-3mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-4mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-5mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6514-6283-10mg |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea |
2034252-56-5 | 10mg |
$79.0 | 2023-09-08 |
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
Additional information on 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea
Comprehensive Overview of 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034252-56-5)
1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea (CAS No. 2034252-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,3-oxazolidine-2,4-dione moiety with a phenylurea derivative, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a modulator of biological pathways, given its structural complexity and functional groups.
The compound's trifluoromethylphenyl group enhances its lipophilicity, which is crucial for membrane permeability in drug design. Additionally, the 2,4-dioxo-1,3-oxazolidin-3-yl segment contributes to its stability and reactivity, making it a valuable scaffold for synthesizing novel therapeutic agents. Current studies explore its role in targeting enzymes and receptors associated with inflammatory and metabolic disorders, aligning with the growing demand for precision medicine.
From a synthetic chemistry perspective, 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea is often synthesized via multi-step organic reactions, including urea formation and oxazolidinone cyclization. Its purity and yield are critical for research applications, prompting advancements in chromatographic and spectroscopic characterization techniques. The compound’s CAS No. 2034252-56-5 serves as a unique identifier in chemical databases, facilitating global collaboration among scientists.
In the context of AI-driven drug discovery, this compound exemplifies how computational modeling can predict bioactive molecules. Researchers leverage machine learning to optimize its pharmacokinetic properties, addressing challenges like bioavailability and toxicity. Such innovations resonate with the broader trend of integrating artificial intelligence in chemistry, a hot topic in both academic and industrial settings.
Market dynamics for 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea reflect its niche yet expanding role. Suppliers emphasize high-purity grades to meet the demands of preclinical studies, while patent landscapes reveal competitive developments in its therapeutic applications. Sustainability concerns also drive interest in greener synthesis routes, aligning with the green chemistry movement.
For researchers seeking detailed protocols, the compound’s solubility in organic solvents (e.g., DMSO, acetonitrile) and storage conditions (typically -20°C under inert atmosphere) are frequently queried. These practical considerations underscore its utility in laboratory settings, where reproducibility is paramount.
In summary, 1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea represents a convergence of structural ingenuity and biomedical potential. Its study not only advances fundamental chemistry but also contributes to the next generation of targeted therapies, answering pressing questions in modern science.
2034252-56-5 (1-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-3-[2-(trifluoromethyl)phenyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)